Cas no 106310-22-9 (Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-)

• Product name: Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-
• CAS No: 106310-22-9
• MF: C₁₆H₁₅F₃N₂O₂S
• MW: 356.362713098526
• CID: 1177453
• PubChem ID: 13685585

Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-
• 1-methyl-3-[3-methyl-4-[4-(trifluoromethylsulfanyl)phenoxy]phenyl]urea
• 106310-22-9
• N-Methyl-N'-(3-methyl-4-{4-[(trifluoromethyl)sulfanyl]phenoxy}phenyl)urea
• DTXSID50546726
• SCHEMBL10397384
• DVMGRNYVLAYEKG-UHFFFAOYSA-N

• Inchi： InChI=1S/C16H15F3N2O2S/c1-10-9-11(21-15(22)20-2)3-8-14(10)23-12-4-6-13(7-5-12)24-16(17,18)19/h3-9H,1-2H3,(H2,20,21,22)
• InChI Key： DVMGRNYVLAYEKG-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)NC(=O)NC)OC2=CC=C(C=C2)SC(F)(F)F

Computed Properties

• Exact Mass: 356.08063339g/mol
• Monoisotopic Mass: 356.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 79.15000
• LogP: 5.42790